Cas no 20881-80-5 (Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside)

• Product Name: Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside
• CAS No: 20881-80-5
• MF: C₇H₁₃N₃O₄
• MW: 203.195821523666
• CID: 910721
• PubChem ID: 3082172
• Update Time: 2025-06-09

Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• methyl 4-azido-4,6-dideoxymannopyranoside
• (2S,3S,4S,5S,6R)-5-azido-2-methoxy-6-methyloxane-3,4-diol
• Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside
• alpha-D-Mannopyranoside, methyl 4-azido-4,6-dideoxy-
• Methyl 4-azido-4,6-dideoxy-alpha-D-mannopyranoside
• SCHEMBL16180024
• 20881-80-5
• (2S,3S,4S,5S,6R)-5-azido-2-methoxy-6-methyloxane-3,4-diol; M-4-Adm
• DTXSID00174997
• M-4-Adm
• PKXUFEYHGZHRPK-VEIUFWFVSA-N

• Inchi： 1S/C7H13N3O4/c1-3-4(9-10-8)5(11)6(12)7(13-2)14-3/h3-7,11-12H,1-2H3/t3-,4-,5+,6+,7+/m1/s1
• InChI Key： PKXUFEYHGZHRPK-VEIUFWFVSA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1C)N=[N+]=[N-])O)O)OC

Computed Properties

• Exact Mass: 203.091
• Monoisotopic Mass: 203.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside

Professional Introduction to Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside (CAS No. 20881-80-5)

Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside (CAS No. 20881-80-5) is a specialized glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of complex carbohydrates and glycoconjugates, which are essential for various biological processes. The presence of an azido group at the 4-position and the absence of hydroxyl groups at the 6-position make this compound particularly valuable for modifying carbohydrate structures, thereby facilitating the development of novel therapeutic agents.

The chemical structure of Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside consists of a β-D-mannopyranose core substituted with a methyl ether at the 1-position and an azido group at the 4-position. The dideoxy configuration at the 6-position enhances its reactivity, making it an excellent substrate for further functionalization. This structural motif is particularly useful in synthetic carbohydrate chemistry, where it serves as a key intermediate in the construction of glycosidic linkages.

In recent years, there has been a surge in research focused on the development of novel carbohydrate-based drugs due to their high specificity and low toxicity profiles. Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside has emerged as a critical building block in this endeavor. Its ability to undergo selective modifications allows researchers to tailor carbohydrate structures for targeted biological applications. For instance, it has been utilized in the synthesis of neoglycoconjugates that mimic natural glycoproteins and glycolipids, which are involved in various cellular recognition processes.

One of the most compelling applications of Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside is in the field of vaccine development. Carbohydrate antigens are crucial components of many pathogens, and synthetic neoglycoconjugates derived from this compound have shown promise as vaccine adjuvants or immunogens. By mimicking these natural antigens, researchers can elicit robust immune responses without the risks associated with live attenuated or inactivated vaccines. This approach has been particularly effective against bacterial infections caused by capsular polysaccharides.

The utility of Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside extends beyond vaccine development. It has also been employed in the synthesis of therapeutic glycopeptides and glycosaminoglycans (GAGs). These molecules are integral to numerous physiological processes, including cell signaling, wound healing, and inflammation regulation. By modifying GAGs with this compound, researchers can develop novel therapeutics that modulate these processes more precisely. For example, modified GAGs have shown potential in treating inflammatory diseases by inhibiting excessive immune responses.

The chemical reactivity of Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside is another key factor contributing to its significance in pharmaceutical research. The azido group at the 4-position can undergo various transformations, including nucleophilic substitution reactions, which allow for the introduction of diverse functional groups. This flexibility makes it an ideal candidate for constructing complex carbohydrate derivatives with tailored biological activities. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled efficiently without significant degradation.

In recent studies, Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside has been used to develop novel inhibitors targeting enzymes involved in carbohydrate metabolism. These enzymes are often implicated in diseases such as cancer and diabetes. By inhibiting their activity, researchers can disrupt abnormal metabolic pathways that contribute to these conditions. Preliminary results have shown promising efficacy in preclinical models, paving the way for further clinical investigations.

The synthesis of Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside involves multi-step organic transformations that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as solid-phase synthesis and enzymatic catalysis have been particularly useful in achieving high yields and purity levels. These improvements have made it more feasible to incorporate this compound into large-scale pharmaceutical manufacturing.

The growing interest in Methyl 4-Azido-4,6-dideoxy-α-D-mannopyranoside underscores its importance as a versatile intermediate in carbohydrate chemistry. As research continues to uncover new applications for this compound, its role in drug development is likely to expand further. Collaborative efforts between chemists and biologists will be essential to fully realize its potential in addressing complex diseases and improving patient outcomes.